Cas no 231280-23-2 (5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide)
5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide
- 5,5-dimethoxy-2-phenoxy-1,3,2lambda5-dioxaphosphinane 2-oxide
- starbld0027016
- 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphinane 2-oxide
- 231280-23-2
- DB-229260
-
- Inchi: 1S/C11H15O6P/c1-13-11(14-2)8-15-18(12,16-9-11)17-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
- InChI Key: JJOHPDFSXRTKJQ-UHFFFAOYSA-N
- SMILES: P1(=O)(OC2C=CC=CC=2)OCC(CO1)(OC)OC
Computed Properties
- Exact Mass: 274.06062519g/mol
- Monoisotopic Mass: 274.06062519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.2Ų
5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446765-1000mg |
5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide |
231280-23-2 | 1g |
$1596.00 | 2023-05-18 | ||
| TRC | D446765-100mg |
5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide |
231280-23-2 | 100mg |
$201.00 | 2023-05-18 | ||
| TRC | D446765-1g |
5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide |
231280-23-2 | 1g |
$ 1320.00 | 2022-06-05 |
5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide
Introduction to 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide (CAS No: 231280-23-2)
5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide is a structurally unique phosphorus-containing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the dioxaphosphorinane class, a family of molecules characterized by a phosphorus atom embedded within a seven-membered oxygen-rich ring system. The presence of multiple functional groups, including methoxy and phenoxy substituents, makes this molecule a promising candidate for further exploration in drug discovery and material science applications.
The CAS No: 231280-23-2 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide consists of a phosphorus atom double-bonded to an oxygen atom and single-bonded to two oxygen atoms within the dioxaphosphorinane ring. Additionally, the methoxy groups at the 5-position and the phenoxy group at the 2-position contribute to the compound's overall reactivity and potential biological activity.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties and potential interactions of 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide with biological targets. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. The dioxaphosphorinane core is particularly interesting due to its ability to mimic other heterocyclic systems while introducing unique electronic and steric properties that could enhance drug-like characteristics.
In vitro studies have begun to uncover the potential applications of this compound in various therapeutic areas. For instance, researchers have explored its interactions with enzymes involved in inflammation pathways, suggesting that it may have anti-inflammatory properties. Furthermore, the phenoxy substituent has been shown to enhance binding affinity in certain protein targets, which could be leveraged for designing more potent inhibitors.
The synthesis of 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide presents both challenges and opportunities for synthetic chemists. The construction of the dioxaphosphorinane ring requires precise control over reaction conditions to ensure high yield and purity. Recent methodologies involving transition-metal catalysis have improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of the compound for further research.
One particularly noteworthy application of this compound is in the development of advanced materials. The unique electronic properties of the dioxaphosphorinane core make it a suitable candidate for use in organic electronics and photovoltaic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its ability to absorb and emit light across specific wavelengths could be exploited for improved device performance.
The pharmaceutical industry has also shown interest in 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide due to its structural similarity to known bioactive molecules. By modifying its substituents or exploring analogs within the same chemical class, scientists hope to identify compounds with enhanced therapeutic efficacy and reduced side effects. The methoxy groups, in particular, have been identified as key functional elements that can influence metabolic stability and bioavailability.
As research continues to progress, new methodologies for studying 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its three-dimensional structure and understand how it interacts with biological targets at an atomic level. These insights are crucial for designing next-generation drugs that are both effective and well-tolerated by patients.
The environmental impact of synthesizing and using dioxaphosphorinane-based compounds is another area of growing interest. Researchers are investigating sustainable synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. By adopting green chemistry principles, scientists aim to make processes like those used for producing 5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide more environmentally friendly.
In conclusion,5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide (CAS No: 231280-23-2) represents a fascinating molecule with diverse applications in medicinal chemistry and materials science. Its unique structural features offer opportunities for developing new drugs while also serving as a platform for creating advanced materials with improved performance characteristics. As research in this field continues to evolve,dioxaphosphorinane derivatives like this one will undoubtedly play an increasingly important role in addressing global challenges across multiple disciplines.
231280-23-2 (5,5-Dimethoxy-2-phenoxy-1,3,2-dioxaphosphorinane 2-Oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)